Cas no 467248-40-4 (5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 467248-40-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5225850
• Update Time: 2026-03-07

5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ETHYL 5-HYDROXY-3-ISOPROPYL-1H-PYRAZOLE-4-CARBOXYLATE
• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-(1-methylethyl)-3-oxo-, ethyl ester

• Inchi： 1S/C9H14N2O3/c1-4-14-9(13)6-7(5(2)3)10-11-8(6)12/h5H,4H2,1-3H3,(H2,10,11,12)
• InChI Key： ZTAYXRLEJJIGLT-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=C(C(OCC)=O)C(=O)N1

Additional information on 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester

Comprehensive Overview of 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 467248-40-4)

5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 467248-40-4) is a specialized organic compound belonging to the pyrazole derivative family. This esterified molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound's hydroxy and carboxylic acid ethyl ester functional groups make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for pyrazole-based compounds like 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester has surged, driven by their relevance in developing anti-inflammatory agents and antimicrobial formulations. A trending topic in scientific forums is the compound's potential synergy with green chemistry principles, as researchers explore eco-friendly synthesis routes. Questions such as "How to optimize the yield of pyrazole esters?" or "What are the latest applications of CAS 467248-40-4 in medicinal chemistry?" frequently appear in academic searches, reflecting its growing importance.

The structural analysis of 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester reveals a hydrogen-bonded dimeric form in solid-state, which influences its solubility and reactivity. This characteristic is critical for formulators aiming to enhance the bioavailability of derived products. Industry experts often highlight its compatibility with microwave-assisted synthesis, a technique gaining traction for reducing reaction times and energy consumption. Such advancements align with the broader push for sustainable chemical processes, a hot-button issue in 2024.

From a commercial perspective, CAS 467248-40-4 is cataloged by major chemical suppliers as a high-purity reference standard, underscoring its reliability for lab-scale and industrial applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, addressing another common query: "How to characterize pyrazole carboxylic acid esters?" The compound's stability under ambient conditions further enhances its practicality for storage and transportation.

Emerging studies suggest potential cross-disciplinary uses of 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester in material science, particularly in designing organic semiconductors. This aligns with the global focus on flexible electronics, where researchers seek thermally stable organic precursors. Meanwhile, patent databases show increased filings involving this compound for crop protection formulations, responding to the agricultural sector's need for novel pest control agents with reduced environmental impact.

Quality control protocols for 467248-40-4 emphasize strict adherence to ICH guidelines, ensuring batch-to-batch consistency—a priority for regulatory compliance. Discussions in online scientific communities frequently address challenges like "Scaling up pyrazole ester synthesis" or "Resolving isomeric impurities in heterocyclic intermediates," indicating the compound's technical nuances. These conversations often reference advanced purification methods such as preparative chromatography.

In conclusion, 5-Hydroxy-3-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester represents a compelling case study in functionalized heterocycles with multifaceted applications. Its evolving role in pharmaceutical intermediates and specialty chemicals continues to inspire innovation, while its synthesis and characterization remain active areas of methodological refinement. As industrial and academic interest grows, this compound is poised to remain a high-value chemical entity in the coming decade.